10.1039/C4TA05202A | Modified carbon nanotubes by KMnO4 supported iron Fischer–Tropsch catalyst for the direct conversion of syngas to lower olefins†

Modified carbon nanotubes by KMnO4 supported iron Fischer–Tropsch catalyst for the direct conversion of syngas to lower olefins†

Journal of Materials Chemistry A Pub Date: 2015-01-07 DOI: 10.1039/C4TA05202A

Abstract

Manganese and potassium promoters coated carbon nanotubes (i.e., MnK-CNTs) were synthesized by a redox reaction between CNTs and KMnO₄, in which the CNTs act as reducing agent and as substrate for the heterogeneous nucleation of K-doped manganese oxide. The as-synthesized MnK-CNTs were employed to support Fe catalyst (i.e., Fe/MnK-CNTs, the loadings of 7.9 wt% Fe, 15.7 wt% Mn and 1.9 wt% K) for the direct conversion of syngas to lower olefins. It is revealed that Fe/MnK-CNTs catalyst is more active and stable than FeMnK/CNTs catalyst prepared by co-impregnation method using CNTs as a support. Furthermore, under similar CO conversion, the Fe/MnK-CNTs catalyst exhibits higher selectivity of hydrocarbons especially lower olefins. This could be related to the small-sized and uniform nanoparticles, the well-distributed promoters, the weak metal–support interaction and the greater defects on support, which are the consequences of the unique structural transformation of MnK-CNTs as a function of temperature and atmosphere.

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Journal Name：Journal of Materials Chemistry A

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